1-[(3-Chlorophenyl)methyl]-6-ethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one
• InChI: InChI=1S/C25H22ClNO5S/c1-3-32-20-9-12-23-22(14-20)25(28)24(16-27(23)15-17-5-4-6-18(26)13-17)33(29,30)21-10-7-19(31-2)8-11-21/h4-14,16H,3,15H2,1-2H3
• InChI Key: DWUPSPBNRSJKNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)OC)CC4=CC(=CC=C4)Cl
• Molecular Formula: C25H22ClNO5S
• Molecular Weight: 484.0 g/mol
• CAS No.: 866866-02-6

Description

1-[(3-Chlorophenyl)methyl]-6-ethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one, also known as CEMEQ, is a novel quinolone derivative that has attracted attention due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

• Synthesis and Antibacterial Activity : Compounds related to "1-[(3-Chlorophenyl)methyl]-6-ethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one" have been synthesized and demonstrated significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli (Osarodion Peter Osarumwense, 2022).

• Antimicrobial Agents : New quinazolines synthesized using a similar chemical structure have shown potential as antimicrobial agents, effective against both bacterial and fungal strains (N. Desai, P. N. Shihora, D. Moradia, 2007).

• Nonlinear Optical Properties : Certain quinolinium compounds with structural similarities have been characterized for their nonlinear optical absorption and potential for optical limiting applications, indicating their use in materials science (P. Ruanwas et al., 2010).

• Antiplasmodial Activity : Derivatives of phenanthroline, which share structural motifs with the compound , have been studied for their antiplasmodial activity, particularly against chloroquine-resistant strains of Plasmodium falciparum (Ruslin Hadanu, Mustofa, Nazudin, 2012).

• Broad-Spectrum Antibacterial Agent : Synthesis of new 2-sulfonylquinolones, similar to the query compound, has led to the development of potent broad-spectrum antibacterial agents effective against resistant bacteria like MRSA (A. Hashimoto et al., 2007).

• Insecticidal Activities : Pyridine derivatives, structurally related to the query compound, have shown significant insecticidal activities, indicating potential applications in pest control (E. A. Bakhite et al., 2014).